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Compound of Interest

Compound Name: 1-Iodoadamantane

Cat. No.: B1585816 Get Quote

Essential Safety and Handling Guide for 1-
Iodoadamantane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Iodoadamantane in a laboratory setting. Adherence to these

guidelines is critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Chemical Properties
1-Iodoadamantane is a solid, combustible, and light- and moisture-sensitive compound. It may

be harmful if swallowed, inhaled, or absorbed through the skin, and can cause irritation to the

skin, eyes, and respiratory tract.
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Property Value

Molecular Formula C₁₀H₁₅I

Molecular Weight 262.13 g/mol

Appearance Solid

Melting Point 75-76 °C

Storage Class 11 (Combustible Solids)

Incompatibilities Strong oxidizing agents

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling 1-Iodoadamantane.

Protection Type Specification Rationale

Eye Protection
Chemical splash goggles with

side shields

Protects against dust particles

and potential splashes.

Hand Protection

Disposable nitrile gloves

(double-gloving

recommended)

Provides a barrier against skin

contact. Nitrile offers good

resistance to a range of

chemicals.[1]

Body Protection Long-sleeved lab coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
N95 dust mask (for handling

solid)

Minimizes inhalation of

airborne particles.

Full-face respirator

Required if exposure limits are

exceeded or if irritation is

experienced.

Step-by-Step Handling Procedures
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All operations involving 1-Iodoadamantane should be conducted within a certified chemical

fume hood to mitigate inhalation risks.[2]

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Cover the work surface with absorbent, plastic-backed paper to contain any potential spills.

Assemble all necessary equipment and reagents before introducing 1-Iodoadamantane to

the work area.

Don all required personal protective equipment as outlined in the table above.

Weighing and Transfer:

Perform all weighing and transfer operations within the fume hood to control the dispersion

of solid particles.

Use anti-static weigh boats or paper to prevent scattering of the powder.

Handle the compound gently to avoid creating dust.

Close the container tightly immediately after use.

Experimental Use:

Keep all containers of 1-Iodoadamantane sealed when not in use.

Should any of the compound come into contact with your gloves, remove them immediately,

wash your hands, and don a new pair.

Never wear contaminated gloves outside of the immediate work area.
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Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Spill

For small spills, absorb with an inert material

and place in a sealed container for disposal. For

large spills, evacuate the area and contact your

institution's environmental health and safety

department.

Disposal Plan for Halogenated Waste
As a halogenated organic compound, 1-Iodoadamantane and any materials contaminated

with it must be disposed of as hazardous waste.

Waste Segregation and Collection:

Dedicated Waste Container: Collect all 1-Iodoadamantane waste (solid residue,

contaminated consumables like gloves and weigh boats) in a designated, properly labeled,

and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled as "Halogenated Organic Waste" and

list "1-Iodoadamantane" as a constituent. Ensure the label includes the appropriate hazard

symbols.
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Segregation: Do not mix halogenated waste with non-halogenated organic waste, as this can

significantly increase disposal costs and complexity. Keep it separate from acidic or alkaline

waste streams.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Disposal Procedure:

Once the waste container is full, arrange for its collection by your institution's certified

hazardous waste management provider.

Follow all institutional and local regulations for the disposal of chemical waste.
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Figure 1. Procedural Workflow for 1-Iodoadamantane
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Caption: Procedural Workflow for 1-Iodoadamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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